Cas no 137053-19-1 (MM 55268)

• Product Name: MM 55268
• CAS No: 137053-19-1
• MF: C₈₇H₉₁Cl₅N₈O₃₅
• MW: 1985.9510614872
• CID: 2725621
• PubChem ID: 16132238
• Update Time: 2024-03-01

MM 55268 Chemical and Physical Properties

Names and Identifiers

• MM 55268
• 137053-19-1
• Ristomycin A aglycone, 5,22,31,45,55-pentachloro-7-demethyl-64-O-demethyl-34-O-((2-deoxy-2-((1-oxydecyl)amino)-alpha-D-glucopyranuronosyl)amino)-44-O-beta-D-glucopyranosyl-56-O-beta-D-mannopyranosyl-N15-methyl-
• Ristomycin A aglycone, 5,22,31,45,55-pentachloro-7-demethyl-64-O-demethyl-34-O-((2-deoxy-2-((1-oxodecyl)amino)-alpha-D-glucopyranuronosyl)amino)-44-O-beta-D-glucopyranosyl-56-O-beta-D-mannopyranosyl-N15-methyl-
• MM-55268

• Inchi： 1S/C87H91Cl5N8O35/c1-3-4-5-6-7-8-9-10-52(107)94-81-68(113)66(111)54(82(122)123)86(134-81)131-71-33-18-42(90)73(43(91)19-33)129-50-22-32-21-49(74(50)133-85-39(27-101)64(109)69(114)84(126)135-85)128-47-14-12-30(16-40(47)88)63(108)61-79(120)97-59(38-25-35(26-46(106)55(38)92)127-48-20-29(11-13-44(48)104)56(93-2)75(116)99-61)78(119)96-58(32)76(117)95-57-31-15-37(72(41(89)17-31)132-87-70(115)67(112)65(110)51(28-102)130-87)53-36(23-34(103)24-45(53)105)60(83(124)125)98-80(121)62(71)100-77(57)118/h11-26,39,51,54,56-71,81,84-87,93,101-106,108-115,126H,3-10,27-28H2,1-2H3,(H,94,107)(H,95,117)(H,96,119)(H,97,120)(H,98,121)(H,99,116)(H,100,118)(H,122,123)(H,124,125)
• InChI Key： WYCHNRSSNSYYGA-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C([H])=C(C=1[H])C([H])(C1([H])C(N([H])C([H])(C(=O)O[H])C3C([H])=C(C([H])=C(C=3C3C([H])=C(C([H])=C(C=3OC3([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O3)O[H])O[H])O[H])Cl)C([H])(C(N1[H])=O)N([H])C(C1([H])C3=C([H])C(=C(C(=C3[H])O2)OC2([H])C([H])(C([H])([H])O[H])C([H])(C([H])(C([H])(O[H])O2)O[H])O[H])OC2C([H])=C([H])C(=C([H])C=2Cl)C([H])(C2([H])C(N([H])C([H])(C3=C(C(=C([H])C(=C3[H])OC3=C(C([H])=C([H])C(=C3[H])C([H])(C(N2[H])=O)N([H])C([H])([H])[H])O[H])O[H])Cl)C(N1[H])=O)=O)O[H])=O)O[H])O[H])=O)OC1([H])C([H])(C(=O)O[H])C([H])(C([H])(C([H])(N([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)O1)O[H])O[H])Cl

Computed Properties

• Exact Mass: 1984.399995g/mol
• Monoisotopic Mass: 1982.402945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 25
• Hydrogen Bond Acceptor Count: 36
• Heavy Atom Count: 135
• Rotatable Bond Count: 20
• Complexity: 4060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 24
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 677Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides